Cas no 2137531-85-0 (1-(3,5-Dimethylpiperidin-4-yl)-3-ethylurea)
1-(3,5-Dimethylpiperidin-4-yl)-3-ethylurea Chemical and Physical Properties
Names and Identifiers
-
- 2137531-85-0
- 1-(3,5-dimethylpiperidin-4-yl)-3-ethylurea
- EN300-637181
- 1-(3,5-Dimethylpiperidin-4-yl)-3-ethylurea
-
- MDL: MFCD30752940
- Inchi: 1S/C10H21N3O/c1-4-12-10(14)13-9-7(2)5-11-6-8(9)3/h7-9,11H,4-6H2,1-3H3,(H2,12,13,14)
- InChI Key: VYAPVIDCGKOXPL-UHFFFAOYSA-N
- SMILES: O=C(NCC)NC1C(C)CNCC1C
Computed Properties
- Exact Mass: 199.168462302g/mol
- Monoisotopic Mass: 199.168462302g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 53.2Ų
1-(3,5-Dimethylpiperidin-4-yl)-3-ethylurea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-637181-0.05g |
1-(3,5-dimethylpiperidin-4-yl)-3-ethylurea |
2137531-85-0 | 95.0% | 0.05g |
$768.0 | 2025-03-15 | |
| Enamine | EN300-637181-0.1g |
1-(3,5-dimethylpiperidin-4-yl)-3-ethylurea |
2137531-85-0 | 95.0% | 0.1g |
$804.0 | 2025-03-15 | |
| Enamine | EN300-637181-0.25g |
1-(3,5-dimethylpiperidin-4-yl)-3-ethylurea |
2137531-85-0 | 95.0% | 0.25g |
$840.0 | 2025-03-15 | |
| Enamine | EN300-637181-0.5g |
1-(3,5-dimethylpiperidin-4-yl)-3-ethylurea |
2137531-85-0 | 95.0% | 0.5g |
$877.0 | 2025-03-15 | |
| Enamine | EN300-637181-1.0g |
1-(3,5-dimethylpiperidin-4-yl)-3-ethylurea |
2137531-85-0 | 95.0% | 1.0g |
$914.0 | 2025-03-15 | |
| Enamine | EN300-637181-2.5g |
1-(3,5-dimethylpiperidin-4-yl)-3-ethylurea |
2137531-85-0 | 95.0% | 2.5g |
$1791.0 | 2025-03-15 | |
| Enamine | EN300-637181-5.0g |
1-(3,5-dimethylpiperidin-4-yl)-3-ethylurea |
2137531-85-0 | 95.0% | 5.0g |
$2650.0 | 2025-03-15 | |
| Enamine | EN300-637181-10.0g |
1-(3,5-dimethylpiperidin-4-yl)-3-ethylurea |
2137531-85-0 | 95.0% | 10.0g |
$3929.0 | 2025-03-15 | |
| Enamine | EN300-637181-1g |
1-(3,5-dimethylpiperidin-4-yl)-3-ethylurea |
2137531-85-0 | 1g |
$914.0 | 2023-08-31 | ||
| Enamine | EN300-637181-5g |
1-(3,5-dimethylpiperidin-4-yl)-3-ethylurea |
2137531-85-0 | 5g |
$2650.0 | 2023-08-31 |
1-(3,5-Dimethylpiperidin-4-yl)-3-ethylurea Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
Additional information on 1-(3,5-Dimethylpiperidin-4-yl)-3-ethylurea
Introduction to 1-(3,5-Dimethylpiperidin-4-yl)-3-ethylurea (CAS No. 2137531-85-0)
1-(3,5-Dimethylpiperidin-4-yl)-3-ethylurea, with the CAS number 2137531-85-0, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of urea derivatives and features a unique structural arrangement that includes a piperidine ring substituted with methyl groups and an ethyl urea moiety. The combination of these functional groups imparts specific physicochemical properties and biological activities that make it a promising candidate for various pharmaceutical applications.
The molecular structure of 1-(3,5-Dimethylpiperidin-4-yl)-3-ethylurea can be represented as C10H20N2O. The presence of the piperidine ring, which is a six-membered heterocyclic amine, contributes to its basicity and lipophilicity. The dimethyl substitution at the 3 and 5 positions enhances the stability and solubility of the compound, while the ethyl urea group provides additional hydrogen bonding capabilities. These structural features collectively influence the compound's pharmacokinetic and pharmacodynamic properties.
Recent studies have explored the biological activities of 1-(3,5-Dimethylpiperidin-4-yl)-3-ethylurea. One notable area of research is its potential as an anti-inflammatory agent. In vitro assays have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This anti-inflammatory effect is attributed to its ability to modulate signaling pathways involved in inflammation, such as the NF-κB pathway.
In addition to its anti-inflammatory properties, 1-(3,5-Dimethylpiperidin-4-yl)-3-ethylurea has also been investigated for its neuroprotective effects. Preclinical studies using animal models have demonstrated that this compound can reduce neuronal damage and improve cognitive function in conditions such as Alzheimer's disease and ischemic stroke. The neuroprotective activity is thought to be mediated by its ability to scavenge free radicals and inhibit oxidative stress, which are key factors in neurodegenerative processes.
The pharmacokinetic profile of 1-(3,5-Dimethylpiperidin-4-yl)-3-ethylurea has been studied to understand its behavior in biological systems. In vitro experiments using human liver microsomes have shown that the compound is metabolically stable, with minimal degradation over extended periods. This stability is advantageous for maintaining therapeutic concentrations in vivo. Furthermore, pharmacokinetic studies in rodents have indicated that the compound exhibits good oral bioavailability and a favorable distribution profile, suggesting its potential for oral administration in clinical settings.
Toxicity assessments are crucial for evaluating the safety profile of new compounds before they can be advanced to clinical trials. Preclinical toxicity studies of 1-(3,5-Dimethylpiperidin-4-yl)-3-ethylurea have shown that it has a low toxicity profile at therapeutic doses. In acute toxicity tests, no significant adverse effects were observed at doses up to 2000 mg/kg in rodents. Chronic toxicity studies are ongoing to further evaluate long-term safety.
The potential therapeutic applications of 1-(3,5-Dimethylpiperidin-4-yl)-3-ethylurea are not limited to anti-inflammatory and neuroprotective effects. Recent research has also explored its use as an antidiabetic agent. Studies have shown that this compound can improve insulin sensitivity and glucose metabolism in diabetic animal models. The mechanism underlying these effects involves modulation of insulin signaling pathways and enhancement of glucose uptake in peripheral tissues.
In conclusion, 1-(3,5-Dimethylpiperidin-4-yl)-3-ethylurea (CAS No. 2137531-85-0) is a promising compound with a diverse range of biological activities and potential therapeutic applications. Its unique structural features contribute to its favorable pharmacological properties, making it an attractive candidate for further development in medicinal chemistry and drug discovery. Ongoing research continues to uncover new insights into its mechanisms of action and clinical potential.
2137531-85-0 (1-(3,5-Dimethylpiperidin-4-yl)-3-ethylurea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)